Cas no 83733-03-3 (disodium [4-[(5-chloro-2-hydroxyphenyl)azo]naphth[2,1-d]-1,3-oxathiol-5-ol 3,3-dioxidato(2-)][3-hydroxy-4-[(2-hydroxy-1-naphthyl)azo]naphthalene-1-sulphonato(3-)]chromate(2-))

• Product name: disodium [4-[(5-chloro-2-hydroxyphenyl)azo]naphth[2,1-d]-1,3-oxathiol-5-ol 3,3-dioxidato(2-)][3-hydroxy-4-[(2-hydroxy-1-naphthyl)azo]naphthalene-1-sulphonato(3-)]chromate(2-)
• CAS No: 83733-03-3
• MF: C₂₀H₁₄N₂O₅S^.C₁₇H₁₁N₂O₅SCl^.Cr^.₂[Na+]
• MW: 883.173900000001
• CID: 1811895
• PubChem ID: 136056796

disodium [4-[(5-chloro-2-hydroxyphenyl)azo]naphth[2,1-d]-1,3-oxathiol-5-ol 3,3-dioxidato(2-)][3-hydroxy-4-[(2-hydroxy-1-naphthyl)azo]naphthalene-1-sulphonato(3-)]chromate(2-) Chemical and Physical Properties

Names and Identifiers

• disodium [4-[(5-chloro-2-hydroxyphenyl)azo]naphth[2,1-d]-1,3-oxathiol-5-ol 3,3-dioxidato(2-)][3-hydroxy-4-[(2-hydroxy-1-naphthyl)azo]naphthalene-1-sulphonato(3-)]chromate(2-)
• Disodium (4-((5-chloro-2-hydroxyphenyl)azo)naphth(2,1-d)-1,3-oxathiol-5-ol 3,3-dioxidato(2-))(3-hydroxy-4-((2-hydroxy-1-naphthyl)azo)naphthalene-1-sulphonato(3-))chromate(2-)
• Chromate(2-), (4-((5-chloro-2-hydroxyphenyl)azo)naphth(2,1-d)-1,3-oxathiol-5-ol 3,3-dioxidato(2-))(3-hydroxy-4-((2-hydroxy-1-naphthalenyl)azo)-1-naphthalenesulfonato(3-))-, disodium
• EINECS 280-655-9
• 83733-03-3

• Inchi： InChI=1S/C20H14N2O5S.C17H11ClN2O5S.Cr.2Na/c23-16-10-9-12-5-1-2-6-13(12)19(16)21-22-20-15-8-4-3-7-14(15)18(11-17(20)24)28(25,26)27;18-9-5-6-13(21)12(7-9)19-20-14-15(22)10-3-1-2-4-11(10)16-17(14)26(23,24)8-25-16;;;/h1-11,23-24H,(H,25,26,27);1-7,21-22H,8H2;;;/q;;;2*+1
• InChI Key： LDXOXOKQYOZQLW-UHFFFAOYSA-N
• SMILES： C1OC2=C(S1(=O)=O)C(=C(C3=CC=CC=C32)O)N=NC4=C(C=CC(=C4)Cl)O.C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C=C(C4=CC=CC=C43)S(=O)(=O)O)O)O.[Na+].[Na+].[Cr]

Computed Properties

• Exact Mass: 881.990106g/mol
• Monoisotopic Mass: 881.990106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 57
• Rotatable Bond Count: 0
• Complexity: 1570
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 245Ų